Cas no 2229291-61-4 (1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229291-61-4
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 6529565
• PubChem ID: 165634574
• Update Time: 2025-10-29

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2229291-61-4
• EN300-1973016

• Inchi： 1S/C8H7BrF2N2O2/c1-13-4(2-5(9)12-13)7(6(14)15)3-8(7,10)11/h2H,3H2,1H3,(H,14,15)
• InChI Key： NMNWVCQCHIUSSQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2(C(=O)O)CC2(F)F)N(C)N=1

Computed Properties

• Exact Mass: 279.96590g/mol
• Monoisotopic Mass: 279.96590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229291-61-4)

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2229291-61-4, represents a confluence of structural complexity and potential biological activity. The presence of both bromo and difluoro substituents, coupled with a pyrazole core, makes this molecule a subject of intense interest for its synthetic utility and pharmacological implications.

The molecular framework of 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid is characterized by a cyclopropane ring substituted with a carboxylic acid group at the 1-position and a pyrazol-5-yl moiety at the 3-position. The incorporation of fluorine atoms at the 2,2-position of the cyclopropane ring introduces unique electronic and steric properties, which can significantly influence the compound's reactivity and binding interactions with biological targets. This structural motif has been explored in various drug discovery campaigns due to its ability to modulate enzyme activity and receptor binding.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. Pyrazole scaffolds are known for their versatility in accommodating diverse functional groups while maintaining a rigid core structure, which enhances their interaction with biological macromolecules. The specific substitution pattern in 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid positions it as a promising candidate for further derivatization and optimization.

The bromo substituent at the 3-position of the pyrazole ring provides a handle for further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in constructing biaryl structures. These transformations are particularly valuable in generating libraries of compounds for high-throughput screening (HTS) and identifying lead candidates for drug development. Additionally, the presence of a carboxylic acid group offers opportunities for amide bond formation, enabling the creation of prodrugs or conjugates that enhance bioavailability or target specificity.

The difluoro substitution on the cyclopropane ring is another key feature that contributes to the compound's unique properties. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, fluorine atoms can improve the binding enthalpy between a drug molecule and its target by increasing electrostatic interactions and reducing desolvation penalties. This makes 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid an attractive scaffold for designing next-generation therapeutics.

In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The rigid structure of cyclopropanes can be particularly effective in disrupting PPIs by occupying specific binding pockets on protein surfaces. The combination of a pyrazole core with fluorinated and brominated substituents in 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid suggests potential applications in this area. For instance, this compound could be explored as an inhibitor of kinases or other enzymes involved in signal transduction pathways relevant to diseases such as cancer or inflammatory disorders.

Another emerging area where this compound shows promise is in the development of antiviral agents. The structural features of pyrazole derivatives have been leveraged in designing inhibitors targeting viral proteases and polymerases. The presence of both bromo and difluoro groups may enhance the compound's ability to interact with viral proteins by improving its solubility and bioavailability while maintaining sufficient lipophilicity for membrane penetration. Furthermore, recent studies have demonstrated that fluorinated cyclopropanes can exhibit enhanced stability against metabolic degradation, making them ideal candidates for antiviral applications.

The synthetic route to 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid involves multi-step organic transformations that highlight its synthetic challenge and elegance. Key steps include halogenation reactions to introduce the bromo substituent at the appropriate position on the pyrazole ring, followed by protection-deprotection strategies to handle the reactive carboxylic acid group. The introduction of fluorine atoms at the cyclopropane ring typically requires specialized methodologies such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

Given its structural complexity and potential biological activity, CAS No. 2229291-61-4 has been studied extensively in academic laboratories as well as pharmaceutical companies seeking novel chemical entities (NCEs). Computational modeling studies have been conducted to predict how this compound might interact with various biological targets based on its three-dimensional structure. These studies often employ molecular docking algorithms to identify potential binding modes and calculate predicted binding affinities.

The pharmacokinetic properties of bromo-substituted pyrazole derivatives, including those containing difluoro groups on cyclopropanes, have also been scrutinized through both experimental studies and computational simulations. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic potential. Preliminary data suggest that compounds with this structural motif may exhibit favorable pharmacokinetic profiles suitable for oral administration.

In conclusion, 1-(3-bromo - 1 - methyl - 11 H - py raz ol - 5 - yl ) - 22 ,22 - dif luoro cy clo pro pane - 11 car box y l ic ac id ( CAS No . 2229291614 ) represents a fascinating example of how structural complexity can be leveraged to design molecules with potential therapeutic value . Its unique combination o f functional groups , coupled wi th recent advances i n synthetic chemistry an d computational biology , positions it as an exciting prospect f or furthe r stu dies an d deve lopment . As researc h contin ues t o uncover new applications f or thi s class o f compoun ds , i t i s likely t hat thi s molecule will play an imp ortant role i n future dr u g discove ry effo rts . p >